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Compound of Interest

Compound Name: WAY-649123

Cat. No.: B10861729

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the receptor selectivity of WAY-649123, an

alpha-1A adrenergic receptor antagonist, with other commercially available antagonists. The

information presented is collated from publicly available data to support independent

verification and guide future research.

Executive Summary
WAY-649123 demonstrates high affinity for the alpha-1A adrenergic receptor, with a reported

pKi of 8.9.[1] While comprehensive public data on its selectivity across all alpha-1 adrenergic

subtypes is limited, this guide provides a comparative framework using established alpha-1

antagonists: Tamsulosin, Silodosin, and the non-selective antagonist Prazosin. Understanding

the selectivity profile of WAY-649123 is crucial for predicting its potential therapeutic efficacy

and off-target effects.

Comparative Receptor Selectivity
The following table summarizes the binding affinities (pKi) of WAY-649123 and comparator

compounds for the alpha-1A, alpha-1B, and alpha-1D adrenergic receptor subtypes. Higher pKi
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values indicate greater binding affinity.

Compound α1A pKi α1B pKi α1D pKi
α1A vs α1B
Selectivity
(fold)

α1A vs α1D
Selectivity
(fold)

WAY-649123 8.9[1] Not Available Not Available Not Available Not Available

Tamsulosin ~9.7 - 10.38 ~8.7 - 9.33 ~9.5 - 9.85 ~10 - 11 ~3.4

Silodosin ~10.0 ~7.4 ~8.2 ~162 - 583 ~55

Prazosin ~9.1 - 9.4 ~9.1 - 9.6 ~9.0 - 9.5 Non-selective Non-selective

Note: Data for Tamsulosin, Silodosin, and Prazosin are compiled from multiple sources and

may vary depending on the experimental conditions. The selectivity fold is calculated from the

antilog of the difference in pKi values. Data for WAY-649123 at α1B and α1D subtypes is not

currently available in the public domain.

Signaling Pathway of the Alpha-1A Adrenergic
Receptor
Activation of the alpha-1A adrenergic receptor, a G protein-coupled receptor (GPCR), primarily

initiates a signaling cascade through the Gq/11 family of G proteins. This leads to the activation

of phospholipase C (PLC), which subsequently hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the

release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates

protein kinase C (PKC). This cascade ultimately leads to various physiological responses,

including smooth muscle contraction. Antagonists like WAY-649123 block the initial binding of

endogenous ligands (e.g., norepinephrine), thereby inhibiting this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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